![molecular formula C14H13N7O3S B2845542 ethyl 2-(2-(6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamido)thiazol-4-yl)acetate CAS No. 1448033-26-8](/img/structure/B2845542.png)
ethyl 2-(2-(6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamido)thiazol-4-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-(2-(6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamido)thiazol-4-yl)acetate is a useful research compound. Its molecular formula is C14H13N7O3S and its molecular weight is 359.36. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Synthesis
Researchers have developed methods for synthesizing a range of heterocyclic compounds, including pyran, pyridine, and pyridazine derivatives, starting from ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates. These synthetic pathways are crucial for creating compounds with potential applications in medicinal chemistry and drug development (Mohareb et al., 2004).
Antimicrobial Activity
Some newly synthesized thienopyrimidine derivatives have shown pronounced antimicrobial activity, indicating their potential use as antibacterial agents. The synthesis of these compounds involves the annelation of a thieno[3,2-e]imidazo[1,2-c]pyrimidine moiety, showcasing the chemical versatility and biological relevance of these heterocyclic structures (Bhuiyan et al., 2006).
Anticancer Agents
The synthesis of novel hydrazone and azole functionalized pyrazolo[3,4-b]pyridine derivatives, starting from key intermediates like ethyl 2-(3-amino-6-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)acetate, has led to compounds with promising anticancer activity against human cancer cell lines. Such research underscores the potential of these derivatives in cancer therapy (Nagender et al., 2016).
Antibacterial Agents
Research into the synthesis of new heterocyclic compounds containing a sulfonamido moiety suitable for use as antibacterial agents has yielded compounds with high activities. This highlights the potential application of such compounds in combating bacterial infections (Azab et al., 2013).
Herbicidal Activities
The synthesis of 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives and their evaluation for herbicidal activities exemplify the application of such compounds in agriculture, particularly in weed control. Some of these derivatives exhibit significant bleaching and herbicidal activities, comparable to commercial herbicides (Xu et al., 2008).
Mechanism of Action
Target of Action
The compound, ethyl 2-(2-(6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamido)thiazol-4-yl)acetate, is a derivative of 1,2,4-triazole . The primary targets of such compounds are often enzymes involved in critical cellular processes. For instance, some 1,2,4-triazole derivatives have been found to target the aromatase enzyme, which plays a crucial role in the biosynthesis of estrogens .
Mode of Action
The compound interacts with its target through the formation of hydrogen bonds . This interaction can inhibit the function of the target enzyme, leading to changes in the cellular processes that the enzyme controls .
Biochemical Pathways
The inhibition of the target enzyme can affect various biochemical pathways. For instance, if the target is the aromatase enzyme, the compound’s action could disrupt the biosynthesis of estrogens, leading to downstream effects on hormone-dependent processes .
Result of Action
The result of the compound’s action depends on its specific targets and mode of action. For instance, if the compound inhibits the aromatase enzyme, it could potentially be used as an anticancer agent, as it may prevent the growth of estrogen-dependent cancer cells .
properties
IUPAC Name |
ethyl 2-[2-[[6-(1,2,4-triazol-1-yl)pyridazine-3-carbonyl]amino]-1,3-thiazol-4-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N7O3S/c1-2-24-12(22)5-9-6-25-14(17-9)18-13(23)10-3-4-11(20-19-10)21-8-15-7-16-21/h3-4,6-8H,2,5H2,1H3,(H,17,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQDMHQYPJUWMBK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=CSC(=N1)NC(=O)C2=NN=C(C=C2)N3C=NC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N7O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.